Cas no 2669-89-8 (Ethenyl (9CI))

• Product Name: Ethenyl (9CI)
• CAS No: 2669-89-8
• MF: C₂H₃
• MW: 27.0452206134796
• CID: 254833
• PubChem ID: 123166
• Update Time: 2025-04-19

Ethenyl (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethenyl (9CI)
• Vinyl radical
• Ethenyl radical
• C2H3
• PQ2K3G3591
• J663.527J
• A819136
• Ethenyl
• UNII-PQ2K3G3591
• ETHENE-1-YLRADICAL
• ethylenyl
• DTXSID00949506
• 2669-89-8
• Vinyl

• Inchi： 1S/C2H3/c1-2/h1H,2H2
• InChI Key： ORGHESHFQPYLAO-UHFFFAOYSA-N
• SMILES： C=[CH] |^1:1|

Computed Properties

• Exact Mass: 28.03132
• Monoisotopic Mass: 27.0234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0